Cas no 53761-76-5 (poly(t-butyl methacrylate)-b-poly(4-vinyl pyridine))

• Product Name: poly(t-butyl methacrylate)-b-poly(4-vinyl pyridine)
• CAS No: 53761-76-5
• MF: C₁₅H₂₁NO₂
• MW: 247.33274435997
• CID: 939088
• Update Time: 2025-06-09

poly(t-butyl methacrylate)-b-poly(4-vinyl pyridine) Chemical and Physical Properties

Names and Identifiers

• poly(t-butyl methacrylate)-b-poly(4-vinyl pyridine)
• POLY(4-VINYLPYRIDINE-CO-BUTYL METHACRYLATE)
• Poly(4-vinylpyridine-co-butyl methacrylate) ~90% 4-vinylpyridine
• 4-vinylpyridine/ butyl methacrylate copolymer

• MDL： MFCD00084387
• Inchi： 1S/C8H14O2.C7H7N/c1-4-5-6-10-8(9)7(2)3;1-2-7-3-5-8-6-4-7/h2,4-6H2,1,3H3;2-6H,1H2
• InChI Key： CBBZCNWNEFEHRW-UHFFFAOYSA-N
• SMILES： C(=O)(C(=C)C)OCCCC.C(C1=CC=NC=C1)=C

Experimental Properties

• Color/Form: Not available
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• Solubility: Not available

poly(t-butyl methacrylate)-b-poly(4-vinyl pyridine) Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Additional information on poly(t-butyl methacrylate)-b-poly(4-vinyl pyridine)

Introduction to Poly(t-butyl methacrylate)-b-Poly(4-vinyl pyridine) and Its Applications in Modern Chemistry

The compound with the CAS number 53761-76-5 is a significant polymer in the field of advanced materials, specifically categorized under the product name Poly(t-butyl methacrylate)-b-Poly(4-vinyl pyridine). This block copolymer, characterized by its distinct structural composition, has garnered considerable attention due to its unique properties and versatile applications in various scientific and industrial domains.

In recent years, the development of block copolymers has seen remarkable advancements, particularly in the area of controlled/living polymerization techniques. These techniques allow for the precise synthesis of polymers with tailored molecular architectures, enabling researchers to fine-tune properties such as solubility, thermal stability, and mechanical strength. The alternating structure of Poly(t-butyl methacrylate)-b-Poly(4-vinyl pyridine) exemplifies this innovation, where the combination of t-butyl methacrylate (TBAEMA) and 4-vinyl pyridine (4VP) units results in a material with exceptional versatility.

The significance of this polymer lies in its ability to form stable micelles and nanoparticles, which are crucial for drug delivery systems. The hydrophobic t-butyl methacrylate segments contribute to the core of the micelles, while the hydrophilic 4-vinyl pyridine segments extend outward, creating a stable corona that can encapsulate hydrophobic drugs. This dual-phase structure enhances drug solubility and protects sensitive molecules from degradation, thereby improving therapeutic efficacy.

Recent studies have highlighted the potential of this polymer in creating stimuli-responsive systems. For instance, the pyridine moieties in Poly(4-vinyl pyridine) can undergo coordination with metal ions or undergo pH-dependent changes, leading to controlled drug release. Such functionalities are particularly valuable in targeted drug delivery, where precise control over release kinetics is essential for maximizing therapeutic outcomes.

Moreover, the material's compatibility with various functional groups makes it an excellent candidate for surface modification and coatings. The t-butyl methacrylate segments can be easily modified through radical polymerization techniques, allowing for the introduction of additional functional units such as biotags or luminescent markers. These modifications enhance the utility of the polymer in diagnostic applications, including bioimaging and biosensing.

The field of catalysis has also seen significant contributions from this polymer. The dual-phase nature of Poly(t-butyl methacrylate)-b-Poly(4-vinyl pyridine) provides a unique environment for heterogeneous catalysis. The hydrophobic core can accommodate bulky catalysts while maintaining stability, whereas the hydrophilic shell facilitates easy recovery and reuse of the catalysts. This design has led to more efficient and sustainable catalytic processes in organic synthesis.

In conclusion, the compound with CAS number 53761-76-5, specifically referred to as Poly(t-butyl methacrylate)-b-Poly(4-vinyl pyridine), represents a cutting-edge material with broad applications across multiple disciplines. Its unique structural features and tunable properties make it indispensable in drug delivery systems, stimuli-responsive materials, surface modifications, and catalysis. As research continues to uncover new possibilities for this versatile polymer, its role in advancing chemical science is set to expand even further.